Cas no 2137604-05-6 (4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2137604-05-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5797760
• PubChem ID: 165863807
• Update Time: 2025-07-01

4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo3,2-cpyridine
• EN300-1074765
• 2137604-05-6
• 4-[1-(propan-2-yl)cyclobutyl]-4H,5H,6H,7H-furo[3,2-c]pyridine

• Inchi： 1S/C14H21NO/c1-10(2)14(6-3-7-14)13-11-5-9-16-12(11)4-8-15-13/h5,9-10,13,15H,3-4,6-8H2,1-2H3
• InChI Key： DDOIKSFLVQSHLF-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2C1(C(C)C)CCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo3,2-cpyridine

Chemical Profile of 4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo[3,2-cpyridine] (CAS No. 2137604-05-6)

4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo[3,2-cpyridine], identified by its Chemical Abstracts Service number 2137604-05-6, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of cyclobutyl and furyl-pyridine moieties, linked through a propyl chain, which endows it with unique structural and electronic properties. The presence of multiple aromatic rings and a flexible side chain makes it a promising scaffold for designing novel bioactive molecules.

The compound’s structural features suggest potential interactions with biological targets such as enzymes and receptors. The furyl-pyridine core is particularly relevant in drug discovery due to its ability to modulate electronic properties and hydrogen bonding capabilities. Recent studies have highlighted the utility of such fused heterocycles in developing small-molecule inhibitors for therapeutic applications. For instance, derivatives of furyl-pyridine have been explored as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents.

In the context of drug development, the propyl substituent in 4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo[3,2-cpyridine] introduces conformational flexibility, which can be exploited to optimize pharmacokinetic profiles. This aspect is crucial for improving oral bioavailability and reducing off-target effects. Computational modeling studies have demonstrated that the propyl chain can influence the compound’s binding affinity by adjusting the orientation of the cyclobutyl and furyl-pyridine rings relative to the target site.

Moreover, the cyclobutyl ring contributes to steric constraints that may enhance binding specificity. This structural motif has been employed in various drug candidates to prevent non-specific interactions, thereby improving efficacy and safety. The combination of these features makes CAS No. 2137604-05-6 an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in organic synthesis have enabled more efficient access to complex heterocyclic compounds like 4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo[3,2-cpyridine]. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations have streamlined the construction of intricate molecular frameworks. These methodologies allow chemists to rapidly modify the core structure while preserving key pharmacophoric elements.

The compound’s potential relevance extends to neurological research, where furyl-pyridine derivatives have been implicated in modulating neurotransmitter systems. Preliminary investigations suggest that derivatives of this scaffold may exhibit effects on acetylcholine receptors or serotonin pathways, which are implicated in cognitive function and mood regulation. Such findings align with broader trends in drug discovery aimed at addressing neurodegenerative disorders.

In material science, the unique electronic properties of CAS No. 2137604-05-6 make it a candidate for applications in organic electronics or luminescent materials. The conjugated system formed by the fused rings could contribute to charge transport properties or optical responses when incorporated into polymer matrices or thin films.

The synthesis of 4-1-(propan-2-yl)cyclobutyl-4H,5H,6H,7H-furo[3,2-cpyridine] involves multi-step processes that require careful optimization to achieve high yields and purity. Key synthetic steps include Friedel-Crafts alkylation to introduce the propyl group onto the cyclobutane ring followed by cyclization reactions to form the furyl-pyridine moiety. Advances in catalytic systems have enabled greener synthetic routes that minimize waste and hazardous byproducts.

Evaluation of CAS No. 2137604-05-6 in in vitro assays has provided insights into its potential biological activity. Early studies indicate moderate interactions with certain enzyme targets without significant toxicity at tested concentrations. However, further characterization is necessary to fully assess its therapeutic potential and adverse effect profile.

The compound’s molecular framework also offers opportunities for structure-based drug design. High-resolution crystal structures of protein targets complexed with related scaffolds can guide rational modifications to enhance binding affinity and selectivity. This approach leverages computational biology tools such as molecular dynamics simulations and homology modeling to predict binding modes.

Future research directions may explore modifications to the propyl side chain or introduction of additional functional groups to fine-tune pharmacological properties. For example, incorporating fluorinated alkyl groups could improve metabolic stability or target tissue distribution.

The broader significance of compounds like CAS No. 2137604-05-6 lies in their role as building blocks for innovation in chemical biology and drug discovery pipelines. As synthetic methodologies advance and computational tools become more sophisticated, the accessibility of complex heterocyclic molecules will continue to expand.